Cas no 2228487-62-3 (N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine
• CAS No: 2228487-62-3
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6196146
• PubChem ID: 165675761
• Update Time: 2025-06-09

N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine
• N-methyl-1-[(1-phenylcyclopropyl)methyl]cyclopropan-1-amine
• 2228487-62-3
• EN300-1860791

• Inchi： 1S/C14H19N/c1-15-14(9-10-14)11-13(7-8-13)12-5-3-2-4-6-12/h2-6,15H,7-11H2,1H3
• InChI Key： SAEIWDQDLGUPNZ-UHFFFAOYSA-N
• SMILES： N(C)C1(CC1)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine

Introduction to N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine (CAS No. 2228487-62-3)

N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine, a compound with the chemical formula C₁₁H₁₅N, is a molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound is characterized by its N-methyl group and a fused cyclopropane ring system, which are both key structural motifs that contribute to its chemical reactivity and biological function. The presence of a 1-(1-phenylcyclopropyl)methyl substituent adds an additional layer of complexity, making it a promising candidate for further investigation in drug discovery.

The CAS number 2228487-62-3 provides a unique identifier for this compound, ensuring accurate referencing in scientific literature and patents. This compound's molecular structure incorporates elements that are often associated with pharmacological activity, such as the cyclopropane ring, which is known for its ability to enhance binding affinity and metabolic stability. The N-methyl group, on the other hand, can influence the compound's solubility and pharmacokinetic properties, making it an important consideration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may interact with various biological targets, including enzymes and receptors involved in pain signaling, neurodegeneration, and inflammation. These interactions could potentially lead to the development of novel therapeutic agents.

The synthesis of N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropane ring is particularly challenging due to its strained three-membered structure, which can be sensitive to thermal and chemical stress. However, recent innovations in synthetic methodologies have made it possible to construct such complex molecules with high efficiency and yield.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The N-methyl group and the phenylcyclopropyl moiety are known to exhibit properties that could make them effective against conditions such as Alzheimer's disease and Parkinson's disease. Studies have shown that similar structural motifs can modulate neurotransmitter levels and reduce oxidative stress, which are key pathological features of these diseases.

In addition to its neurological applications, N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine has shown promise in the field of oncology. Preliminary research indicates that this compound may inhibit the growth of certain cancer cells by interfering with critical signaling pathways. The cyclopropane ring is particularly noteworthy in this context, as it has been identified as a key structural element in several anticancer agents. By incorporating this motif into new molecules, researchers aim to develop more effective therapies for various types of cancer.

The pharmacokinetic properties of N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to study these processes in detail. These studies have provided valuable insights into the compound's behavior within living systems and have guided the development of more refined dosing regimens.

The role of computational modeling in drug discovery has been instrumental in advancing our understanding of N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine. By using sophisticated software tools, researchers can simulate how this compound interacts with biological targets at the atomic level. This approach has not only accelerated the identification of potential lead compounds but also helped predict their efficacy and safety profiles before they enter clinical trials.

Future research directions for N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine include exploring its mechanism of action in greater detail. Understanding how this compound exerts its effects on biological systems can provide valuable insights into its therapeutic potential and help identify new applications. Additionally, researchers are interested in developing analogs of this molecule that may exhibit enhanced activity or reduced side effects.

The synthesis and characterization of novel compounds like N-methyl-1-(1-phenylcyclopropyl)methylcyclopropan-1-amine continue to push the boundaries of pharmaceutical chemistry. As our understanding of molecular structure-function relationships improves, so does our ability to design drugs that are more effective and safer for patients. This compound represents a prime example of how interdisciplinary approaches can lead to significant breakthroughs in medicine.